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Introduction
Dipentaerythritol (DPE) is a polyol organic compound with a unique star-shaped molecular

architecture that provides a foundation for a diverse range of chemical functionalities and

applications.[1] As the ether dimer of pentaerythritol, DPE possesses six primary hydroxyl

groups, making it a highly functional building block in polymer chemistry, materials science, and

the development of advanced chemical derivatives.[2][3] This guide provides a comprehensive

technical overview of DPE's molecular structure, physicochemical properties, synthesis, and

core functionalities, with a special focus on its applications relevant to researchers and drug

development professionals.

Molecular Structure and Identification
Dipentaerythritol is an organic compound with the formula O[CH₂C(CH₂OH)₃]₂.[4] Its structure

features two pentaerythritol units linked by an ether bond.[2] This arrangement results in a

symmetric, multi-branched molecule with six terminal primary hydroxyl (-OH) groups, which are

the primary sites of its chemical reactivity.[2][3]

The IUPAC name for Dipentaerythritol is 2-[[3-hydroxy-2,2-

bis(hydroxymethyl)propoxy]methyl]-2-(hydroxymethyl)propane-1,3-diol.[4]

Caption: Molecular structure of Dipentaerythritol (DPE). (Within 100 characters)
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Physicochemical Properties
DPE is a white, crystalline solid at room temperature.[5] Its high melting point and low solubility

in water and many organic solvents are attributed to the extensive hydrogen bonding network

facilitated by its six hydroxyl groups.[2] Key physical and chemical properties are summarized

in the table below.
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Property Value Reference(s)

Identifiers

IUPAC Name

2-[[3-hydroxy-2,2-

bis(hydroxymethyl)propoxy]me

thyl]-2-

(hydroxymethyl)propane-1,3-

diol

[4]

CAS Number 126-58-9 [3]

EC Number 204-794-1 [4]

PubChem CID 31352 [3]

Molecular

Chemical Formula C₁₀H₂₂O₇ [4]

Molar Mass 254.28 g/mol [3]

Physical

Appearance White crystalline powder/solid [5]

Melting Point 215-222 °C [2][5]

Density 1.33 - 1.365 g/cm³ [3][5]

Solubility in Water 0.22 g/100 mL [5]

Solubility (Other)

Methanol: 0.25 g/100g ;

Ethanol: 0.07 g/100g ; Acetone

& Benzene: < 0.1 g/100g

[3]

Safety

LD₅₀ (rat, oral) > 2000 mg/kg [4]

Synthesis and Production
Dipentaerythritol is primarily obtained as a by-product during the industrial synthesis of

pentaerythritol.[3] The overall process involves the reaction of formaldehyde and acetaldehyde
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in the presence of a base catalyst, followed by a Cannizzaro reaction.[2] DPE can also be

synthesized directly from pentaerythritol under acidic conditions through a

dehydration/condensation reaction.[1]
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Caption: General synthesis pathway for DPE. (Within 100 characters)

Core Functionality and Chemical Reactivity
The functionality of DPE is dominated by its six primary hydroxyl groups. These groups can

undergo a variety of chemical reactions, making DPE a versatile precursor for numerous

derivatives.

Esterification: The hydroxyl groups readily react with carboxylic acids or their derivatives to

form esters.[2] This is the most commercially significant reaction, used to produce polyol

esters for high-performance lubricants, alkyd resins for coatings, and plasticizers.[1]
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Etherification: Reaction with alkyl halides or other electrophiles can form ethers, modifying

the polarity and solubility of the DPE core.

Halogenation: The hydroxyl groups can be replaced with halogens (e.g., Cl, Br) using

appropriate reagents, creating halogenated polyols used as flame retardants.

Nitration: Reaction with nitric acid produces nitrate esters, which are high-energy materials.

DPE Core
(R-(OH)₆)

DPE Hexaester
(R-(OOCR')₆)

Carboxylic Acid
(6 R'-COOH)

Water (6 H₂O)

Acid Catalyst
Heat
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Caption: Esterification of DPE to form a polyester. (Within 100 characters)

Applications in Research and Industry
The unique structure of DPE lends itself to a wide array of applications.

High-Performance Lubricants: DPE-based polyol esters are used as base oils for synthetic

lubricants in demanding applications like aviation and automotive engines due to their

excellent thermal and oxidative stability.[1]

Coatings and Resins: As a crosslinking agent, DPE is crucial in the production of alkyd

resins, providing enhanced hardness, gloss retention, and durability to paints and varnishes.

[1]
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Polymers and Plastics: DPE functions as a stabilizer and plasticizer, particularly for PVC and

PET, improving their durability and workability.[6]

Drug Development and Biomedical Applications: The rigid, three-dimensional scaffold of

DPE is of interest in medicinal chemistry and drug delivery. It can be functionalized to create

molecular platforms for combinatorial chemistry or serve as a core for dendrimer-like

structures.[7] Porous scaffolds made from DPE-acrylates have been investigated for tissue

engineering applications, such as fibroblast regeneration.[8] While DPE itself is not known to

be involved in biological signaling, its derivatives can be designed for specific biological

interactions.

Experimental Protocols
Synthesis of Dipentaerythritol from Pentaerythritol
This protocol is adapted from a study on the direct synthesis of DPE from PE under acidic

conditions.[1]

Materials:

Pentaerythritol (PE)

Sulfolane (solvent)

Sulfuric acid (H₂SO₄, catalyst)

Equipment:

Batch reactor with mechanical stirrer and temperature control

Gas Chromatography (GC) equipment for analysis

Procedure:

Prepare a suspension of pentaerythritol in sulfolane at a ratio of 2333 g/L in the batch

reactor.

Add sulfuric acid to the suspension, corresponding to 0.5 mol% relative to the pentaerythritol.
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Heat the reaction mixture to 175 °C while stirring.

Maintain the reaction at 175 °C for 60 minutes.

After 60 minutes, cool the reactor to stop the reaction.

The product mixture can be analyzed by Gas Chromatography to determine the conversion

of PE and the selectivity for DPE.

Isolation of DPE can be performed via crystallization or column chromatography.

Quantitative Results from Study:

Parameter Value Reference

PE Conversion 28 - 50% [1][5]

DPE Selectivity 50 - 57% [1][5]

Isolated Yield 16% (at 28% conversion) [1][5]

| Isolated Purity (GC) | 72% |[1][5] |

Purification of Dipentaerythritol
DPE is often purified from by-products like tripentaerythritol through fractional crystallization,

leveraging differences in solubility.

Procedure (Conceptual):

A mixture containing DPE and tripentaerythritol is suspended in water at a temperature

where DPE is substantially dissolved, but a significant portion of tripentaerythritol is not.[9]

The undissolved tripentaerythritol is removed by hot filtration.

The DPE-rich filtrate is then cooled, allowing the less soluble DPE to crystallize.

The DPE crystals are collected by filtration, washed with cold water, and dried.
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The purity can be assessed by melting point analysis or HPLC.

Analysis by Gas Chromatography (GC)
Due to its low volatility, DPE requires derivatization before GC analysis.[10]

Procedure Outline:

Derivatization: A sample containing DPE is mixed with an acetylating agent (e.g., a mixture

of acetic anhydride and pyridine) in a sealed reaction tube.[10] The mixture is heated (e.g., at

120 °C) until a clear solution of the acetate derivatives is formed.[10]

Injection: A small volume (e.g., 0.2 µL) of the derivatized solution is injected into the gas

chromatograph.[10]

Separation: A suitable column (e.g., stainless steel column with 3% OV-17 + 3% XE-60) is

used to separate the derivatized components.[10]

Detection: A Flame Ionization Detector (FID) is typically used for detection.

Quantification: The amounts of DPE and other components are determined by comparing

peak areas to those of known standards.

Synthesis Purification

Analysis

PE + Solvent +
Catalyst

Heat & Stir
(e.g., 175°C, 60 min) Crude DPE Mixture Dissolve in Hot Solvent Hot Filtration
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Caption: Experimental workflow for DPE synthesis and analysis. (Within 100 characters)

Conclusion
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Dipentaerythritol is a highly functional and versatile chemical intermediate with a well-defined

molecular structure. Its six primary hydroxyl groups provide a platform for extensive chemical

modification, leading to a wide range of materials with tailored properties. From enhancing the

performance of lubricants and coatings to serving as a potential scaffold in biomedical

applications, DPE continues to be a molecule of significant interest in both industrial and

academic research. The protocols and data presented in this guide offer a foundational

resource for professionals seeking to understand and utilize the unique capabilities of

Dipentaerythritol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b087275#molecular-structure-and-functionality-of-
dipentaerythritol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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